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Introduction

Ethyl 2-methylcyclohexanecarboxylate is an organic compound belonging to the class of
alicyclic esters. Its structure, featuring a substituted cyclohexane ring, makes it a molecule of
interest in various fields of chemical synthesis. This technical guide provides a comprehensive
overview of the available data on Ethyl 2-methylcyclohexanecarboxylate, including its
chemical properties, a plausible synthetic route, and a discussion of the potential
pharmacological relevance of the broader class of substituted cyclohexanecarboxylates.

It is important to note that a specific CAS (Chemical Abstracts Service) number for Ethyl 2-
methylcyclohexanecarboxylate, including its cis- and trans-isomers, is not consistently
reported in major chemical databases, suggesting it may not be a commonly commercialized or
extensively studied compound. Publicly available experimental data on its physical properties
and specific applications are also limited. Therefore, this guide supplements the available
information on the target compound with data from closely related analogs to provide a
comprehensive overview for research and development purposes.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8740807#bc-rfq
https://www.benchchem.com/product/b8740807/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-2-methylcyclohexanecarboxylate
https://www.benchchem.com/product/b8740807/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-2-methylcyclohexanecarboxylate
https://www.benchchem.com/product/b8740807/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-2-methylcyclohexanecarboxylate
https://www.benchchem.com/product/b8740807/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-2-methylcyclohexanecarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8740807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Chemical and Physical Properties

While experimental physical properties such as boiling point and density for Ethyl 2-
methylcyclohexanecarboxylate are not readily available, computational data from reputable
sources like PubChem provide estimated values. These properties are crucial for handling,

purification, and use in synthetic protocols.

Property Value Source
Molecular Formula C10H1802 PubChem[1]
Molecular Weight 170.25 g/mol PubChem[1]
ethyl 2-methylcyclohexane-1-
IUPAC Name PubChem[1]
carboxylate
2-methyl-cyclohexane-1-
Synonyms ] ] PubChem[1]
carboxylic acid ethyl ester
Computed XLogP3 3.1 PubChem[1]
Computed Hydrogen Bond
0 PubChem[1]
Donor Count
Computed Hydrogen Bond
2 PubChem[1]
Acceptor Count
Computed Rotatable Bond
3 PubChem[1]
Count
Computed Exact Mass 170.130679813 Da PubChem[1]
Computed Monoisotopic Mass 170.130679813 Da PubChem[1]
Computed Topological Polar
P poiog 26.3 A2 PubChem[1]
Surface Area
Computed Heavy Atom Count 12 PubChem[1]

Synthesis and Experimental Protocols
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A definitive, detailed experimental protocol for the synthesis of Ethyl 2-
methylcyclohexanecarboxylate is not readily available in the surveyed literature. However, a
plausible and common method for its preparation is the Fischer esterification of 2-
methylcyclohexanecarboxylic acid with ethanol in the presence of an acid catalyst. Another
potential route is the catalytic hydrogenation of a corresponding unsaturated precursor, such as
ethyl 2-methylcyclohex-2-ene-1-carboxylate.

General Experimental Protocol: Fischer Esterification

This protocol is a representative method for the synthesis of esters from carboxylic acids and
alcohols.

Materials:

2-Methylcyclohexanecarboxylic acid

e Anhydrous ethanol

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (saturated)
 Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate
o Diethyl ether or other suitable extraction solvent
Procedure:

« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-
methylcyclohexanecarboxylic acid in an excess of anhydrous ethanol.

o Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

e Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can
be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).
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 After the reaction is complete, cool the mixture to room temperature.

e Remove the excess ethanol under reduced pressure using a rotary evaporator.

o Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter to remove the drying agent and concentrate the filtrate under reduced pressure to
obtain the crude ethyl 2-methylcyclohexanecarboxylate.

o Purify the crude product by fractional distillation under reduced pressure.

General Synthesis Workflow for Ethyl 2-methyleyclohexanecarboxylate

Reaction Setup Work-up Purification
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Click to download full resolution via product page

A generalized workflow for the synthesis of Ethyl 2-methylcyclohexanecarboxylate.

Potential Applications in Drug Development and
Signaling Pathways

While there is no specific literature detailing the use of Ethyl 2-
methylcyclohexanecarboxylate in drug development, the cyclohexane scaffold and its
derivatives are of significant interest in medicinal chemistry. Functionally substituted
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cyclohexane derivatives have been reported to possess a wide range of biological activities,
including antimicrobial, anti-inflammatory, analgesic, and anticancer properties.[2][3]

The lipophilic nature of the cyclohexane ring can be advantageous for modulating the
pharmacokinetic properties of a drug candidate, such as its absorption, distribution,
metabolism, and excretion (ADME). The introduction of various functional groups onto the
cyclohexane ring allows for the fine-tuning of these properties and the interaction with
biological targets.

Given the broad spectrum of activities of related compounds, it is plausible that derivatives of
Ethyl 2-methylcyclohexanecarboxylate could be explored as modulators of various signaling
pathways. For instance, many anti-inflammatory drugs target pathways involving enzymes like
cyclooxygenases (COX-1 and COX-2) or signaling molecules such as nuclear factor-kappa B
(NF-KB).
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Hypothetical Signaling Pathway Modulation
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A hypothetical modulation of an inflammatory signaling pathway by a substituted

cyclohexanecarboxylate.
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Safety and Handling

Specific safety and toxicity data for Ethyl 2-methylcyclohexanecarboxylate are not available.
However, based on the general properties of similar organic esters, the following precautions
should be observed:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

» Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
vapors.

o Fire Safety: Keep away from open flames and sources of ignition. Esters are generally
flammable.

» Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.

o Disposal: Dispose of in accordance with local, state, and federal regulations for chemical
waste.

In case of contact with skin or eyes, rinse immediately with plenty of water. If inhaled, move to
fresh air. If ingested, seek medical attention. A material safety data sheet (MSDS) for a closely
related compound should be consulted for more detailed safety information.

Conclusion

Ethyl 2-methylcyclohexanecarboxylate is a compound with a well-defined chemical structure
but limited publicly available experimental data. While its specific CAS number and applications
in drug development are not well-documented, the broader class of substituted
cyclohexanecarboxylates holds potential in medicinal chemistry due to their diverse biological
activities. The information and general protocols provided in this guide are intended to serve as
a foundation for researchers and scientists interested in exploring the synthesis and potential
applications of this and related molecules. Further research is warranted to fully characterize
the physicochemical properties, biological activities, and potential therapeutic applications of
Ethyl 2-methylcyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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